8-Bromo-5-methoxyisoquinoline-1-carbonitrile

• Molecular Formula: C11H7BrN2O
• Molecular Weight: 263.09 g/mol
• IUPAC Name: 8-bromo-5-methoxyisoquinoline-1-carbonitrile
• InChI: InChI=1S/C11H7BrN2O/c1-15-10-3-2-8(12)11-7(10)4-5-14-9(11)6-13/h2-5H,1H3
• InChI Key: HUJDWXLXCOZUKH-UHFFFAOYSA-N
• Canonical SMILES: COC1=C2C=CN=C(C2=C(C=C1)Br)C#N

Description

8-Bromo-5-methoxyisoquinoline-1-carbonitrile is a heterocyclic aromatic compound featuring a bromine substituent at position 8, a methoxy group at position 5, and a carbonitrile group at position 1. Its molecular formula is C₁₁H₇BrN₂O, with a molecular weight of 287.10 g/mol.

Preparation Methods

The synthesis of 8-Bromo-5-methoxyisoquinoline-1-carbonitrile typically involves the bromination of 5-methoxyisoquinoline followed by the introduction of a cyano group. The reaction conditions often include the use of bromine or N-bromosuccinimide (NBS) as the brominating agent and a suitable solvent such as chloroform or dichloromethane. The nitrile group can be introduced using reagents like cyanogen bromide or sodium cyanide under controlled conditions .

Chemical Reactions Analysis

8-Bromo-5-methoxyisoquinoline-1-carbonitrile undergoes various types of chemical reactions, including:

Substitution Reactions: The bromine atom can be substituted with other functional groups using nucleophilic substitution reactions. Common reagents include sodium methoxide or potassium tert-butoxide.

Oxidation Reactions: The methoxy group can be oxidized to a carbonyl group using oxidizing agents like potassium permanganate or chromium trioxide.

Reduction Reactions: The nitrile group can be reduced to an amine using reducing agents such as lithium aluminum hydride or catalytic hydrogenation

Scientific Research Applications

8-Bromo-5-methoxyisoquinoline-1-carbonitrile has several applications in scientific research:

Chemistry: It is used as an intermediate in the synthesis of more complex organic molecules, particularly in the development of pharmaceuticals and agrochemicals.

Biology: The compound is studied for its potential biological activities, including antimicrobial and anticancer properties.

Medicine: Research is ongoing to explore its potential as a therapeutic agent for various diseases, including cancer and infectious diseases.

Industry: It is used in the development of new materials and as a building block for the synthesis of dyes and pigments

Mechanism of Action

The mechanism of action of 8-Bromo-5-methoxyisoquinoline-1-carbonitrile involves its interaction with specific molecular targets in biological systems. The compound can bind to enzymes or receptors, inhibiting their activity and leading to various biological effects. For example, it may inhibit the activity of certain kinases or proteases, which are involved in cell signaling pathways and disease progression .

Comparison with Similar Compounds

Structural Analogs and Substituent Effects

The following compounds are structurally related to 8-Bromo-5-methoxyisoquinoline-1-carbonitrile, differing in substituent positions or functional groups:

Compound Name	Molecular Formula	Molecular Weight (g/mol)	Substituent Positions	Key Features	Source
5-Bromo-8-chloroisoquinoline-1-carbonitrile	C₁₀H₄BrClN₂	282.51	Br (5), Cl (8), CN (1)	Higher electrophilicity due to Cl; used in Suzuki couplings
8-Bromoisoquinoline-1-carbonitrile	C₁₀H₅BrN₂	233.07	Br (8), CN (1)	Simpler structure; lacks methoxy group
5-Bromo-6-methoxyisoquinoline	C₁₀H₈BrNO	246.08	Br (5), OMe (6)	Methoxy at position 6; no carbonitrile
8-Bromo-1-chloroisoquinoline	C₉H₅BrClN	242.50	Br (8), Cl (1)	Chlorine instead of CN; lower polarity

Key Observations:

• Steric and Polar Contributions: The carbonitrile group at position 1 introduces polarity, improving solubility in polar solvents relative to non-polar analogs like 8-Bromo-1-chloroisoquinoline .
• Synthetic Utility: Compounds like 5-Bromo-8-chloroisoquinoline-1-carbonitrile are precursors in cross-coupling reactions, suggesting the target compound may serve similar roles in drug discovery .

Physicochemical Properties

• Solubility: Methoxy-containing analogs (e.g., 5-Bromo-6-methoxyisoquinoline) exhibit moderate solubility in DMSO and methanol, contrasting with highly lipophilic derivatives lacking polar groups .
• Melting Points: Brominated isoquinoline derivatives typically have melting points >150°C due to strong intermolecular halogen bonding .

Biological Activity

8-Bromo-5-methoxyisoquinoline-1-carbonitrile is a compound of significant interest in medicinal chemistry due to its unique structural features and promising biological activities. This article provides a comprehensive overview of its biological activity, including mechanisms of action, potential therapeutic applications, and relevant case studies.

Chemical Structure and Properties

8-Bromo-5-methoxyisoquinoline-1-carbonitrile has the following chemical properties:

• Molecular Formula : C10H8BrN
• Molecular Weight : 263.09 g/mol
• IUPAC Name : 8-bromo-5-methoxyisoquinoline-1-carbonitrile

This compound features an isoquinoline structure with a bromine atom at the 8-position, a methoxy group at the 5-position, and a carbonitrile functional group at the 1-position. The presence of these functional groups enhances its reactivity and biological properties.

Biological Activity

Research indicates that 8-Bromo-5-methoxyisoquinoline-1-carbonitrile exhibits various biological activities, particularly in pharmacology. Key findings include:

• Anticancer Activity : Studies suggest that this compound may inhibit cell proliferation in various cancer cell lines. For instance, it has shown cytotoxic effects against human promyelocytic leukemia HL-60 cells and melanoma B16F10 cells . The compound's mechanism appears to involve DNA intercalation, which disrupts cancer cell growth.
• Antimicrobial Properties : Preliminary studies indicate that 8-Bromo-5-methoxyisoquinoline-1-carbonitrile possesses antimicrobial activity against certain bacterial strains, suggesting potential applications in treating infections.
• Neuroprotective Effects : Emerging evidence suggests that this compound may have neuroprotective properties, potentially beneficial in neurodegenerative diseases. It is hypothesized to modulate neuroinflammatory pathways and protect neuronal cells from apoptosis.

The biological effects of 8-Bromo-5-methoxyisoquinoline-1-carbonitrile are attributed to its interaction with specific molecular targets:

• DNA Intercalation : The isoquinoline structure allows for intercalation between DNA bases, leading to disruptions in replication and transcription processes .
• Signal Pathway Modulation : This compound may influence various signaling pathways involved in cell survival and apoptosis, thereby affecting tumor growth dynamics.

Case Study 1: Anticancer Efficacy

A study evaluated the cytotoxicity of 8-Bromo-5-methoxyisoquinoline-1-carbonitrile on HL-60 and B16F10 cells using the trypan blue exclusion method. The results indicated an IC50 value ranging from 0.08 to 1.0 µM, demonstrating significant anticancer potential . In vivo studies further supported these findings, showing substantial tumor growth inhibition in murine models.

Case Study 2: Neuroprotective Effects

In a recent investigation into neuroprotective agents, researchers administered varying doses of 8-Bromo-5-methoxyisoquinoline-1-carbonitrile to neuroblastoma cells under oxidative stress conditions. Results showed a marked reduction in cell death compared to controls, indicating its potential as a neuroprotective agent against oxidative damage.

Comparative Analysis with Similar Compounds

The following table summarizes the key differences between 8-Bromo-5-methoxyisoquinoline-1-carbonitrile and structurally similar compounds:

Compound Name	Key Differences
5-Bromo-8-methoxyisoquinoline	Lacks the nitrile group; altered reactivity
8-Methoxyisoquinoline-1-carbonitrile	Lacks bromine; affects chemical properties
5-Bromoisoquinoline-1-carbonitrile	Lacks methoxy group; impacts biological activity

The unique combination of bromine and carbonitrile functional groups in 8-Bromo-5-methoxyisoquinoline-1-carbonitrile confers distinct reactivity patterns and biological activities compared to related compounds.